Cas no 12107-46-9 (Nickel, (h5-2,4-cyclopentadien-1-yl)(h3-2-propenyl)-)

Nickel, (h5-2,4-cyclopentadien-1-yl)(h3-2-propenyl)- structure
12107-46-9 structure
Product Name:Nickel, (h5-2,4-cyclopentadien-1-yl)(h3-2-propenyl)-
CAS No:12107-46-9
MF:C8H10Ni
MW:164.858403682709
CID:136494
Update Time:2024-11-03

Nickel, (h5-2,4-cyclopentadien-1-yl)(h3-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Nickel, (h5-2,4-cyclopentadien-1-yl)(h3-2-propenyl)-
    • allyl(cyclopentadienyl)nickel(ii)
    • cyclopenta-1,3-diene,nickel(2+),prop-1-ene
    • Allyl(cyclopentadienyl)Nickel(II) Liquid
    • ALLYL(CYCLOPENTADIENYL)NICKEL(II) 97
    • ALLYL(CYCLOPENTADIENYL)NICKEL(II),MIN.97%
    • Allyl(cyclopentadienyl)nickel(II), min. 97%
    • Inchi: 1S/C5H5.C3H5.Ni/c1-2-4-5-3-1;1-3-2;/h1-5H;3H,1-2H2;
    • InChI Key: RKDYEOKQRRKFGN-UHFFFAOYSA-N
    • SMILES: [CH]1[CH][CH][CH][CH]1.[CH]([CH2])[CH2].[Ni] |^1:0,1,2,3,4,5,6,7|

Computed Properties

  • Exact Mass: 172.07624
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 16.4
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.31 g/mL at 25 °C(lit.)
  • Melting Point: 7-9 °C
  • PSA: 0
  • Sensitiveness: air sensitive, moisture sensitive
  • Solubility: Not available

Nickel, (h5-2,4-cyclopentadien-1-yl)(h3-2-propenyl)- Security Information

  • Hazardous Material transportation number:UN 3392 4.2/PG 1
  • WGK Germany:3
  • Hazard Category Code: 17-20/21/22
  • Safety Instruction: 16-36/37/39
  • Hazardous Material Identification: F Xn
  • Risk Phrases:R17-20/21/22

Nickel, (h5-2,4-cyclopentadien-1-yl)(h3-2-propenyl)- Pricemore >>

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